Cas no 79975-06-7 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 2-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]isoindole-1,3-dione
- 2-[2-[2-dimethylaminoethyl(methyl)amino]ethyl]isoindole-1,3-dione
- AC1L7MQ8
- N,N,N'-trimethyl-N'-(2-(N-phthalimido)ethyl)ethylenediamine
- N,N,N'-trimethyl-N'-[2-(N-phthalimido)ethyl]ethylenediamine
- NSC358124
- 2-(2-{[2-(Dimethylamino)ethyl](methyl)amino}ethyl)-1H-isoindole-1,3(2H)-dione
- 79975-06-7
- DTXSID80320334
- NSC-358124
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- Inchi: InChI=1S/C15H21N3O2/c1-16(2)8-9-17(3)10-11-18-14(19)12-6-4-5-7-13(12)15(18)20/h4-7H,8-11H2,1-3H3
- InChI Key: HQFMONJVKGNTCY-UHFFFAOYSA-N
- SMILES: CN(C)CCN(C)CCN1C(=O)C2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 275.16353
- Monoisotopic Mass: 275.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.9Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 43.86
- LogP: 0.71390
Related Literature
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
79975-06-7 ( ) Related Products
- 5022-29-7(N-ethylphthalimide)
- 2142-01-0(2-benzyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 550-44-7(2-Methylisoindole-1,3-dione)
- 1971-49-9(N-Acetylphthalimide)
- 304-17-6(N-Isopropylphthalimide)
- 26545-51-7(Benzamide,N,N-diethylmethyl-)
- 5323-50-2(2-Propylisoindoline-1,3-dione)
- 40314-06-5(4-Methylphthalimide)
- 2550-73-4(Pyromellitic diimide)
- 5691-08-7(1H-Indole-3-carboxaldehyde,2-(2-pyridinyl)-)
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